Cas no 1112339-15-7 (1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one)

• Product Name: 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one
• CAS No: 1112339-15-7
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 5389068
• Update Time: 2025-07-17

1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• 4(1H)-Pyridazinone, 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-
• 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

• Inchi： 1S/C21H18N4O2/c1-13-8-9-16(12-15(13)3)25-11-10-18(26)19(23-25)21-22-20(24-27-21)17-7-5-4-6-14(17)2/h4-12H,1-3H3
• InChI Key： PCDKJMAOVZVJGH-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC=C3C)N=2)=NN(C2=CC=C(C)C(C)=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

Comprehensive Analysis of 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1112339-15-7)

The compound 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one, identified by its CAS No. 1112339-15-7, is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique 1,2,4-oxadiazole and dihydropyridazinone moieties contribute to its potential biological activities, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its possible role in modulating enzymatic pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one has surged due to their versatility in medicinal chemistry. The oxadiazole ring, a key feature of this molecule, is known for its stability and ability to interact with biological targets, such as kinases and receptors. This has led to increased searches for "oxadiazole derivatives in drug design" and "CAS 1112339-15-7 applications" across scientific databases. The compound’s dihydropyridazinone core further enhances its potential as a scaffold for developing anti-inflammatory or anticancer agents.

The synthesis of CAS No. 1112339-15-7 involves multi-step organic reactions, often starting from 3,4-dimethylphenyl and 2-methylphenyl precursors. Optimizing its yield and purity remains a focus for chemists, as evidenced by frequent queries like "synthesis of 1,2,4-oxadiazole-containing compounds." Its structural complexity also raises questions about "spectroscopic characterization of dihydropyridazinones," highlighting the need for advanced analytical techniques such as NMR and mass spectrometry.

From an industrial perspective, 1-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one is being explored for its potential in agrochemical formulations. The methylphenyl groups in its structure may contribute to pesticidal or herbicidal properties, aligning with the growing trend of "green chemistry in agriculture." This has spurred discussions about "sustainable heterocyclic pesticides" and "CAS 1112339-15-7 environmental impact," reflecting broader societal concerns about eco-friendly solutions.

In conclusion, CAS No. 1112339-15-7 represents a promising candidate for both pharmaceutical and agrochemical innovations. Its dual oxadiazole and dihydropyridazinone functionalities offer a rich platform for further research, particularly in addressing unmet medical needs and sustainable agriculture. As scientific interest grows, so does the importance of understanding its synthesis, properties, and applications—topics frequently searched by professionals and enthusiasts alike.